trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester
trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester
Brand Name:
Vulcanchem
CAS No.:
77627-82-8
VCID:
VC0130727
InChI:
InChI=1S/C7H8Cl3NO2/c1-2-3-4-11-6(12)13-5-7(8,9)10/h2-4H,1,5H2,(H,11,12)/b4-3+
SMILES:
C=CC=CNC(=O)OCC(Cl)(Cl)Cl
Molecular Formula:
C7H8Cl3NO2
Molecular Weight:
244.5 g/mol
trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester
CAS No.: 77627-82-8
Reference Standards
VCID: VC0130727
Molecular Formula: C7H8Cl3NO2
Molecular Weight: 244.5 g/mol
| CAS No. | 77627-82-8 |
|---|---|
| Product Name | trans-N-(1E)-1,3-Butadien-1-yl-carbamic Acid 2,2,2-Trichloroethyl Ester |
| Molecular Formula | C7H8Cl3NO2 |
| Molecular Weight | 244.5 g/mol |
| IUPAC Name | 2,2,2-trichloroethyl N-[(1E)-buta-1,3-dienyl]carbamate |
| Standard InChI | InChI=1S/C7H8Cl3NO2/c1-2-3-4-11-6(12)13-5-7(8,9)10/h2-4H,1,5H2,(H,11,12)/b4-3+ |
| Standard InChIKey | NERUESRQTJURBD-ONEGZZNKSA-N |
| Isomeric SMILES | C=C/C=C/NC(=O)OCC(Cl)(Cl)Cl |
| SMILES | C=CC=CNC(=O)OCC(Cl)(Cl)Cl |
| Canonical SMILES | C=CC=CNC(=O)OCC(Cl)(Cl)Cl |
| Synonyms | (E)-1,3-Butadienyl-carbamic Acid 2,2,2-Trichloroethyl Ester; 2,2,2-Trichloroethyl trans-1,3-Butadiene-1-carbamate; |
| PubChem Compound | 12546491 |
| Last Modified | Nov 11 2021 |
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